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Compound of Interest

Compound Name: Lathyrol

Cat. No.: B15594076

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Lathyrol with established inhibitors of the

Transforming Growth Factor-β (TGF-β) signaling pathway. The information is compiled from

preclinical research to offer an objective overview of its performance and mechanism of action,

supported by available experimental data.

Overview of Lathyrol's Effect on the TGF-β Pathway
Lathyrol has been identified as a compound that can repress the expression of key proteins

within the TGF-β/Smad signaling cascade.[1][2][3][4][5] In preclinical studies involving renal cell

carcinoma (RCC), Lathyrol has been shown to impede signal transduction, leading to cell

cycle arrest and inhibition of cancer cell proliferation.[1][2][3][4][5]

In Vitro Findings: In studies with Renca and 786-O renal cancer cell lines, Lathyrol
treatment was associated with an inhibitory effect on cell proliferation.[1][2][5] Interestingly,

while it suppressed the protein expression of downstream mediators like Smad2, Smad3,

Smad4, and Smad9, it was observed to promote the expression of TGF-β1 protein and

mRNA, as well as the inhibitory Smad6 protein.[1][2]
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In Vivo Findings: In mouse xenograft models of RCC, Lathyrol demonstrated the ability to

suppress both the mRNA and protein expression of TGF-β1, TGF-βR1, Smad2, Smad3,

Smad4, and Smad9.[1][2][4] Concurrently, it promoted the expression of the inhibitory

Smad6 protein.[1][2][4]

Quantitative Comparison of Lathyrol and Known
TGF-β Inhibitors
Direct comparative studies of Lathyrol against other TGF-β inhibitors in the same experimental

settings are not currently available. The following table summarizes the available quantitative

data for Lathyrol and several well-characterized TGF-β inhibitors, highlighting the different

assays and targets used for their evaluation.
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Inhibitor Target(s) IC50 Value(s)
Cell
Line(s)/Assay
Type

Reference(s)

Lathyrol

Cell Proliferation

(downstream

effect of pathway

inhibition)

Comparable for

both cell lines

786-O and

Renca (Renal

Cell Carcinoma) /

Cell Proliferation

Assay (CCK-8)

[1][2][5][6][7][8]

[9]

Galunisertib

(LY2157299)

ALK5 (TGF-βRI),

ALK4

172 nM (ALK5),

77.7 nM (ALK4)
Kinase Assay [1][4]

TGFβ1-induced

pSMAD
64 nM

NIH3T3 / pSMAD

Inhibition Assay
[4][10]

TGFβ1-induced

proliferation
396 nM

NIH3T3 /

Proliferation

Assay

[4][10]

TGFβ1-induced

pSMAD

1.765 µM (4T1-

LP), 0.8941 µM

(EMT6-LM2)

Murine Breast

Cancer Cells /

pSMAD Inhibition

Assay

[4]

RepSox (E-

616452)

ALK5

autophosphorylat

ion

4 nM Cell-free Assay [11][12][13][14]

ATP binding to

ALK5
23 nM Cell-free Assay [13][14]

TGF-β induced

cellular activity
23 nM Cellular Assay [12]

SD-208 ALK5 (TGF-βRI) 48 nM Kinase Assay [2][3]

TGF-βRI 49 nM
ATP-competitive

Kinase Assay
[15]

Trabedersen (AP

12009)

TGF-β2 mRNA Not applicable

(Antisense

Mechanism:

Binds to TGF-β2

[16][17]
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Oligonucleotide) mRNA to inhibit

its translation

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the TGF-β signaling pathway with points of inhibition and a

general workflow for evaluating TGF-β inhibitors.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594076?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


TGF-β Signaling Pathway and Points of Inhibition
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General Workflow for Evaluating TGF-β Inhibitors

In Vitro Analysis In Vivo Analysis

Cell Culture
(e.g., Cancer Cell Lines)

Treatment with Inhibitor
(e.g., Lathyrol, Galunisertib)

Stimulation with TGF-β
(if necessary)

Protein Expression Analysis
(Western Blot, ELISA)

mRNA Expression Analysis
(qRT-PCR) Functional Assays

Cell Proliferation Assay
(e.g., CCK-8, MTT)

Cell Migration/Invasion Assay
(e.g., Transwell assay)

Animal Model
(e.g., Xenograft)

Inhibitor Administration

Tumor Growth Measurement
and Analysis

Ex Vivo Analysis of Tumors
(Immunohistochemistry, Western Blot)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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